N-(3-(benzo[d]thiazol-2-yl)phenyl)-3-chloropropanamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-chloropropanamide
• InChI: InChI=1S/C16H13ClN2OS/c17-9-8-15(20)18-12-5-3-4-11(10-12)16-19-13-6-1-2-7-14(13)21-16/h1-7,10H,8-9H2,(H,18,20)
• InChI Key: FPDAJIVAMCWJIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC(=CC=C3)NC(=O)CCCl
• Molecular Formula: C16H13ClN2OS
• Molecular Weight: 316.8 g/mol

Description

“N-(3-(benzo[d]thiazol-2-yl)phenyl)-3-chloropropanamide” is a benzothiazole derivative. Benzothiazole derivatives have been synthesized and evaluated for various biological activities, including anti-tubercular compounds.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives has been analyzed based on IR, 1H, 13C NMR, and mass spectral data. The structure-activity relationships of the new benzothiazole derivatives have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzothiazole derivatives include various synthetic pathways such as diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives are typically analyzed based on their IR, 1H, 13C NMR, and mass spectral data.

Scientific Research Applications

Anti-Tubercular Activity

Benzothiazole derivatives have been extensively studied for their potential as anti-tubercular agents. The compound may serve as a potent inhibitor against Mycobacterium tuberculosis. Recent synthetic developments have shown that new benzothiazole derivatives exhibit better inhibition potency compared to standard reference drugs. .

Antimicrobial Properties

The structural motif of benzothiazole is known to confer antimicrobial properties. As such, derivatives of benzothiazole, including “N-(3-(benzo[d]thiazol-2-yl)phenyl)-3-chloropropanamide,” could be synthesized and evaluated for antibacterial and antifungal activities. .

Anticancer Potential

Benzothiazole derivatives have been identified as potential anticancer agents. The compound “N-(3-(benzo[d]thiazol-2-yl)phenyl)-3-chloropropanamide” could be investigated for its efficacy against various human cancer cell lines. .

Antiretroviral Activity

Thiazole derivatives have shown promise as antiretroviral agents. .

Anti-Inflammatory and Analgesic Effects

The benzothiazole nucleus is a common feature in many anti-inflammatory drugs. .

Neuroprotective Applications

Compounds containing benzothiazole have been associated with neuroprotective effects. .

Mechanism of Action

Target of Action

N-(3-(benzo[d]thiazol-2-yl)phenyl)-3-chloropropanamide is a benzothiazole derivative. Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . They act against the target DprE1, a crucial enzyme involved in the cell wall biosynthesis of Mycobacterium tuberculosis . Additionally, these compounds have shown anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes .

Mode of Action

The compound interacts with its targets, leading to changes in their function. For instance, it inhibits the DprE1 enzyme, disrupting the cell wall biosynthesis of M. tuberculosis . In the case of inflammation, it inhibits COX enzymes, which are responsible for the production of prostaglandins that promote inflammation, pain, and fever .

Biochemical Pathways

The inhibition of DprE1 disrupts the cell wall biosynthesis pathway in M. tuberculosis, leading to the bacterium’s death . By inhibiting COX enzymes, the compound reduces the production of prostaglandins, thereby alleviating inflammation .

Result of Action

The compound’s action results in the death of M. tuberculosis due to the disruption of its cell wall biosynthesis . In terms of anti-inflammatory activity, it reduces inflammation by inhibiting the production of prostaglandins .

Safety and Hazards

The safety and hazards of benzothiazole derivatives are typically evaluated through in vitro and in vivo studies. For instance, benzothiazole derivatives have been evaluated for their anti-inflammatory activity.

Future Directions

The future directions in the research of benzothiazole derivatives include the development of new synthetic pathways and the exploration of their various biological activities. The inhibitory concentrations of the newly synthesized molecules are compared with the standard reference drugs to find better inhibition potency.